Cas no 1189972-14-2 (3-Ethyl-d5-2,5-dihydro-4-methyl-2-oxo-N-(2-phenylethyl)-1H-pyrrole-1-carboxamide)

• Product Name: 3-Ethyl-d5-2,5-dihydro-4-methyl-2-oxo-N-(2-phenylethyl)-1H-pyrrole-1-carboxamide
• CAS No: 1189972-14-2
• MF: C₁₆H₂₀N₂O₂
• MW: 277.373012542725
• CID: 4554263
• Update Time: 2025-05-24

3-Ethyl-d5-2,5-dihydro-4-methyl-2-oxo-N-(2-phenylethyl)-1H-pyrrole-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-d5-2,5-dihydro-4-methyl-2-oxo-N-(2-phenylethyl)-1H-pyrrole-1-carboxamide
• 3-methyl-5-oxo-4-(1,1,2,2,2-pentadeuterioethyl)-N-(2-phenylethyl)-2H-pyrrole-1-carboxamide

• Inchi： 1S/C16H20N2O2/c1-3-14-12(2)11-18(15(14)19)16(20)17-10-9-13-7-5-4-6-8-13/h4-8H,3,9-11H2,1-2H3,(H,17,20)/i1D3,3D2
• InChI Key： VAQWDIFLYGGQLK-WNWXXORZSA-N
• SMILES： N1(C(NCCC2=CC=CC=C2)=O)C(=O)C(C([2H])([2H])C([2H])([2H])[2H])=C(C)C1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Solubility: Dichloromethane, Methanol

3-Ethyl-d5-2,5-dihydro-4-methyl-2-oxo-N-(2-phenylethyl)-1H-pyrrole-1-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Additional information on 3-Ethyl-d5-2,5-dihydro-4-methyl-2-oxo-N-(2-phenylethyl)-1H-pyrrole-1-carboxamide

Recent Advances in the Study of 3-Ethyl-d5-2,5-dihydro-4-methyl-2-oxo-N-(2-phenylethyl)-1H-pyrrole-1-carboxamide (CAS: 1189972-14-2)

The compound 3-Ethyl-d5-2,5-dihydro-4-methyl-2-oxo-N-(2-phenylethyl)-1H-pyrrole-1-carboxamide (CAS: 1189972-14-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This deuterated analog of a pyrrole-1-carboxamide derivative is being investigated for its potential applications in drug discovery and development, particularly in the context of metabolic stability and pharmacokinetic optimization. The incorporation of deuterium (d5) into the ethyl group is hypothesized to enhance the compound's metabolic stability, a strategy known as the deuterium kinetic isotope effect (DKIE), which has been increasingly utilized in modern drug design.

Recent studies have focused on the synthesis, characterization, and biological evaluation of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route for 3-Ethyl-d5-2,5-dihydro-4-methyl-2-oxo-N-(2-phenylethyl)-1H-pyrrole-1-carboxamide, highlighting its improved yield and purity compared to previous methods. The study also reported on the compound's in vitro metabolic stability in human liver microsomes, demonstrating a significant reduction in oxidative metabolism due to the deuterium substitution. This finding supports the potential of deuterated compounds to improve drug half-life and reduce dosing frequency in clinical settings.

In addition to its pharmacokinetic properties, research has explored the pharmacological activity of 3-Ethyl-d5-2,5-dihydro-4-methyl-2-oxo-N-(2-phenylethyl)-1H-pyrrole-1-carboxamide. Preliminary data suggest that this compound exhibits moderate affinity for certain G-protein coupled receptors (GPCRs), although the exact target profile remains under investigation. The presence of the phenylethyl moiety is believed to contribute to this activity, potentially making it a valuable scaffold for the development of novel therapeutics targeting neurological disorders.

Further investigations have utilized advanced analytical techniques, such as LC-MS/MS and NMR spectroscopy, to characterize the compound's stability and degradation pathways. These studies have provided valuable insights into the structural integrity of 3-Ethyl-d5-2,5-dihydro-4-methyl-2-oxo-N-(2-phenylethyl)-1H-pyrrole-1-carboxamide under various physiological conditions, which is critical for its potential formulation and delivery in pharmaceutical applications.

Looking ahead, the research community anticipates that 3-Ethyl-d5-2,5-dihydro-4-methyl-2-oxo-N-(2-phenylethyl)-1H-pyrrole-1-carboxamide will serve as a key intermediate in the development of deuterated drugs. Its unique properties and promising preliminary data position it as a compound of interest for both academic and industrial researchers. Future studies are expected to explore its in vivo efficacy, toxicity profile, and potential therapeutic applications, further solidifying its role in the evolving landscape of chemical biology and drug discovery.